Cas no 120314-19-4 (5-ethenyl-1,2-dimethoxy-3-nitrobenzene)

• Product Name: 5-ethenyl-1,2-dimethoxy-3-nitrobenzene
• CAS No: 120314-19-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 3681392
• PubChem ID: 14166974
• Update Time: 2025-10-28

5-ethenyl-1,2-dimethoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-ethenyl-1,2-dimethoxy-3-nitro-
• 5-ethenyl-1,2-dimethoxy-3-nitrobenzene
• SCHEMBL15514315
• EN300-1775705
• 120314-19-4

• Inchi： 1S/C10H11NO4/c1-4-7-5-8(11(12)13)10(15-3)9(6-7)14-2/h4-6H,1H2,2-3H3
• InChI Key： GIXGCUTUYMEJQU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C=C)=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 209.06880783Da
• Monoisotopic Mass: 209.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-ethenyl-1,2-dimethoxy-3-nitrobenzene

Introduction to 5-ethenyl-1,2-dimethoxy-3-nitrobenzene (CAS No. 120314-19-4)

5-ethenyl-1,2-dimethoxy-3-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 120314-19-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its nitro and methoxy functional groups alongside an ethenyl substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural framework of 5-ethenyl-1,2-dimethoxy-3-nitrobenzene consists of a benzene ring modified with three distinct functional groups. The presence of a nitro group at the 3-position introduces electrophilic characteristics, while the methoxy groups at the 1 and 2 positions provide electron-donating effects. This combination results in a molecule with both electron-withdrawing and -donating influences, which can modulate its reactivity and interaction with biological systems.

Recent research in the field of pharmaceutical chemistry has highlighted the significance of nitroaromatic compounds in drug development. The nitro group in 5-ethenyl-1,2-dimethoxy-3-nitrobenzene can be reduced to an amine, a transformation that is often exploited in the synthesis of bioactive molecules. This property makes it a versatile building block for constructing more complex pharmacophores. Moreover, the methoxy groups can serve as sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

In materials science, 5-ethenyl-1,2-dimethoxy-3-nitrobenzene has been explored for its potential use in organic electronics. Nitroaromatics are known for their ability to form stable radicals upon reduction, which is beneficial for applications such as organic light-emitting diodes (OLEDs) and conductive polymers. The ethenyl substituent further enhances its utility by providing a site for polymerization or cross-linking reactions. These characteristics make it an attractive candidate for developing novel materials with enhanced electronic properties.

The synthesis of 5-ethenyl-1,2-dimethoxy-3-nitrobenzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts from commercially available precursors such as nitrobenzene or dimethoxybenzene derivatives. The introduction of the ethenyl group is often achieved through vinylation reactions, which can be performed using various coupling agents and catalysts. The optimization of these reactions is crucial to ensure high yield and purity, which are essential for subsequent applications.

One of the most compelling aspects of 5-ethenyl-1,2-dimethoxy-3-nitrobenzene is its potential in medicinal chemistry. The nitro group can be selectively reduced to an amine under mild conditions, allowing for the facile introduction of pharmacophoric elements. This transformation has been utilized in the development of antimicrobial and anticancer agents. Additionally, the methoxy groups can be further modified through etherification or sulfation reactions, expanding the range of possible derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 5-ethenyl-1,2-dimethoxy-3-nitrobenzene derivatives with greater accuracy. Molecular modeling studies have shown that modifications at the 1 and 2 positions can significantly influence binding affinity to target proteins. These insights have guided the design of novel compounds with enhanced therapeutic potential. Furthermore, high-throughput screening techniques have been employed to identify promising derivatives for further optimization.

The environmental impact of synthesizing and using 5-ethenyl-1,2-dimethoxy-3-nitrobenzene is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods have been particularly effective in improving efficiency while maintaining high yields. Additionally, biodegradable solvents and renewable feedstocks are being explored as alternatives to traditional organic solvents.

In conclusion,5-ethenyl-1,2-dimethoxy-3-nitrobenzene (CAS No. 120314-19-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and developing advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methodologies for this compound, ensuring its continued relevance in scientific endeavors.